Cas no 905971-98-4 (4-(2-Cyanoethyl)phenylboronic acid)

• Product Name: 4-(2-Cyanoethyl)phenylboronic acid
• CAS No: 905971-98-4
• MF: C₉H₁₀BNO₂
• MW: 174.992202281952
• MDL: MFCD13195661
• CID: 839860
• Update Time: 2025-09-25

4-(2-Cyanoethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Cyanoethyl)phenyl)boronic acid
• [4-(2-Cyanoethyl)phenyl]boronic acid
• 4-(2-CYANOETHYL)PHENYLBORONIC ACID
• 4-(2-Cyanoethyl)phenylboronic acid

• MDL： MFCD13195661
• Inchi： 1S/C9H10BNO2/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,12-13H,1-2H2
• InChI Key： HHRXZPURHTWUJL-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CCC#N)O

Computed Properties

• Exact Mass: 175.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 64.25000
• LogP: -0.17742

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives